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Compound of Interest

Compound Name: Laquinimod-d5

Cat. No.: B12364884 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and compliant disposal of

Laquinimod-d5, a deuterated immunomodulator used in research. Adherence to these

procedures is critical to ensure the safety of laboratory staff, prevent environmental

contamination, and maintain regulatory compliance. Laquinimod, the parent compound, is

classified as a hazardous substance, and Laquinimod-d5 should be handled with the same

level of caution.

Core Safety & Handling Principles
Laquinimod is recognized as a substance with significant health risks, including acute toxicity if

swallowed, suspected genetic defects, and potential damage to fertility or an unborn child.

Therefore, all personnel handling Laquinimod-d5 must be thoroughly trained on its potential

hazards and follow all safety precautions outlined in the corresponding Safety Data Sheet

(SDS) for the non-deuterated compound.

Key Hazards:

Acute Toxicity (Oral): Toxic or harmful if swallowed.[1][2]

Germ Cell Mutagenicity: Suspected of causing genetic defects.
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Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to

breast-fed children.

Personal Protective Equipment (PPE) is mandatory when handling Laquinimod-d5. This

includes, but is not limited to, safety goggles, lab coats, and chemical-resistant gloves. All

handling should be performed in a designated area, such as a chemical fume hood, to

minimize inhalation exposure.

Step-by-Step Disposal Protocol
The proper disposal of Laquinimod-d5 is a critical final step in its experimental lifecycle. The

following protocol must be strictly followed:

Waste Identification and Segregation:

All solid waste contaminated with Laquinimod-d5 (e.g., unused compound, contaminated

vials, pipette tips, gloves, and bench paper) must be segregated from general laboratory

waste.

Liquid waste containing Laquinimod-d5 must be collected in a designated, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

Waste Containment:

Solid Waste: Place all contaminated solid materials into a dedicated, puncture-resistant,

and sealable hazardous waste container. The container must be clearly labeled with

"Hazardous Waste," the chemical name "Laquinimod-d5," and the appropriate hazard

pictograms (e.g., skull and crossbones, health hazard).

Liquid Waste: Use a dedicated, leak-proof, and chemically compatible container for all

liquid waste containing Laquinimod-d5. The container must be kept closed when not in

use and stored in a secondary containment bin. Label the container with "Hazardous

Waste," "Laquinimod-d5," and a list of all solvents present in the mixture.

Storage of Hazardous Waste:
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Store all Laquinimod-d5 waste containers in a designated, well-ventilated, and secure

area away from incompatible materials.

The storage area should be clearly marked as a hazardous waste accumulation site.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of Laquinimod-d5 down the drain or in the regular trash. This is

a violation of environmental regulations and poses a significant safety risk.

Documentation:

Maintain a detailed log of all Laquinimod-d5 waste generated. This log should include the

date, quantity, and nature of the waste.

Complete any hazardous waste disposal forms required by your institution and the waste

disposal vendor.

Quantitative Data Summary
Property Value Source

Chemical Formula
C₁₉H₁₁D₅ClN₂NaO₃ (for the

sodium salt)
Santa Cruz Biotechnology[3]

Molecular Weight
383.82 g/mol (for the sodium

salt)
Santa Cruz Biotechnology[3]

GHS Hazard Statements
H301, H302, H332, H341,

H360, H362

PubChem[1], Cayman

Chemical

GHS Precautionary

Statements (Disposal)

P501: Dispose of

contents/container in

accordance with local

regulation.

PubChem[1],

MedChemExpress[2]

Experimental Workflow for Safe Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Laquinimod-d5.

Waste Generation

Segregation & Containment

Storage & Disposal

Laquinimod-d5 Waste Generated
(Solid or Liquid)

Is the waste solid or liquid?

Collect in a labeled, sealed
hazardous solid waste container.

Solid

Collect in a labeled, sealed
hazardous liquid waste container.

Liquid

Store in designated hazardous
waste accumulation area.

Contact EHS for waste pickup.

Complete all required
waste disposal documentation.

Waste removed by certified
hazardous waste vendor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12364884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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